Cas no 864264-99-3 (2-(chloromethyl)-6-methoxy-pyridine hydrochloride)

• Product Name: 2-(chloromethyl)-6-methoxy-pyridine hydrochloride
• CAS No: 864264-99-3
• MF: C₇H₉Cl₂NO
• MW: 194.058459997177
• MDL: MFCD18785604
• CID: 1038823
• PubChem ID: 54593011
• Update Time: 2025-08-04

2-(chloromethyl)-6-methoxy-pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-6-methoxy-Pyridine hydrochloride
• 2-(Chloromethyl)-6-methoxypyridine hydrochloride
• 2-(chloromethyl)-6-methoxypyridine hcl
• AK100141
• 2-chloromethyl-6-methoxypyridine hydrochloride
• FZUIGWFEWARCLF-UHFFFAOYSA-N
• AX8241130
• ST24021860
• Z5212
• 2-(chloromethyl)-6-methoxypyridine;hydrochloride
• 2-(Chloromethyl)-6-methoxypyridine--hydrogen chloride (1/1)
• SCHEMBL507410
• EN300-75871
• 2-(Chloromethyl)-6-methoxypyridinehydrochloride
• AKOS016002681
• DS-2230
• 864264-99-3
• A863201
• MFCD18785604
• PB43603
• SY105186
• DTXSID50712383
• DB-354943
• 2-(chloromethyl)-6-methoxy-pyridine hydrochloride

• MDL： MFCD18785604
• Inchi： 1S/C7H8ClNO.ClH/c1-10-7-4-2-3-6(5-8)9-7;/h2-4H,5H2,1H3;1H
• InChI Key： FZUIGWFEWARCLF-UHFFFAOYSA-N
• SMILES： ClCC1C=CC=C(N=1)OC.Cl

Computed Properties

• Exact Mass: 193.00600
• Monoisotopic Mass: 193.0061193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 99.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1

Experimental Properties

• PSA: 22.12000
• LogP: 2.63100

Additional information on 2-(chloromethyl)-6-methoxy-pyridine hydrochloride

Introduction to 2-(chloromethyl)-6-methoxy-pyridine hydrochloride (CAS No. 864264-99-3) in Modern Chemical and Pharmaceutical Research

2-(chloromethyl)-6-methoxy-pyridine hydrochloride, identified by the CAS number 864264-99-3, is a significant intermediate compound in the field of pharmaceutical chemistry. Its unique structural properties, featuring both a chloromethyl group and a methoxy-substituted pyridine ring, make it a versatile building block for the synthesis of various bioactive molecules. This compound has garnered considerable attention in recent years due to its utility in the development of novel therapeutic agents.

The pyridine core is a privileged scaffold in medicinal chemistry, widely recognized for its ability to interact with biological targets such as enzymes and receptors. The presence of the chloromethyl group enhances the reactivity of the molecule, enabling further functionalization through nucleophilic addition reactions. This characteristic is particularly valuable in the construction of complex molecules, including heterocyclic derivatives and peptidomimetics.

The hydrochloride salt form of this compound improves its solubility in aqueous systems, facilitating its use in solution-phase synthesis and pharmaceutical formulations. This solubility advantage is critical for applications in drug discovery and development, where compatibility with biological assays and delivery systems is paramount.

Recent advancements in drug design have highlighted the importance of 2-(chloromethyl)-6-methoxy-pyridine hydrochloride in the synthesis of small-molecule inhibitors. For instance, studies have demonstrated its role in developing kinase inhibitors, which are essential for treating cancers and inflammatory diseases. The pyridine ring serves as a key pharmacophore, while the chloromethyl group allows for selective modification to introduce additional functional groups that enhance binding affinity and selectivity.

Moreover, the methoxy substituent at the 6-position of the pyridine ring influences the electronic properties of the molecule, affecting its reactivity and binding interactions. This modification has been strategically employed to modulate pharmacokinetic profiles, improving drug bioavailability and reducing off-target effects. The combination of these structural features makes 2-(chloromethyl)-6-methoxy-pyridine hydrochloride a valuable asset in medicinal chemistry.

In clinical research, derivatives of this compound have shown promise in preclinical studies as potential treatments for neurological disorders. The ability to functionalize the chloromethyl group has enabled the synthesis of analogs with enhanced potency and reduced toxicity. These findings underscore the importance of this intermediate in addressing unmet medical needs.

The synthetic methodologies involving 2-(chloromethyl)-6-methoxy-pyridine hydrochloride have also seen significant innovation. Recent publications have described efficient protocols for its preparation, emphasizing green chemistry principles to minimize waste and improve yields. These advancements align with global efforts to promote sustainable pharmaceutical manufacturing.

Another area where this compound has made an impact is in the development of antiviral agents. The pyridine scaffold is known to interact with viral proteases and polymerases, making it a suitable candidate for designing inhibitors. The chloromethyl group provides a handle for further derivatization, allowing researchers to fine-tune molecular properties for optimal antiviral activity.

The role of 2-(chloromethyl)-6-methoxy-pyridine hydrochloride extends beyond small-molecule drug development. It has been utilized in material science applications, particularly in designing functional polymers and ligands for metal-organic frameworks (MOFs). These materials have potential applications in catalysis, gas storage, and separation technologies.

Future research directions may explore novel derivatives of this compound with enhanced therapeutic profiles. The integration of computational chemistry techniques will likely accelerate the discovery process by predicting molecular interactions and optimizing synthetic routes. Additionally, biocatalytic approaches could be employed to improve the sustainability of its production.

In summary, 2-(chloromethyl)-6-methoxy-pyridine hydrochloride (CAS No. 864264-99-3) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and beyond. Its unique structural features make it an indispensable tool for researchers seeking to develop innovative solutions to complex challenges.